Cas no 790263-60-4 (4-Benzyl-5-(pyrrolidin-1-yl)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Benzyl-5-(pyrrolidin-1-yl)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 790263-60-4
• MF: C₁₄H₁₈N₄S
• MW: 274.384521007538
• CID: 3106977
• PubChem ID: 4992862
• Update Time: 2025-07-22

4-Benzyl-5-(pyrrolidin-1-yl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol
• QGB26360
• SR-01000058661-1
• MLS000772315
• CS-0221520
• SR-01000058661
• HMS2708C24
• G36288
• Z56346940
• CHEMBL1400349
• SMR000344551
• 4-benzyl-3-[(pyrrolidin-1-yl)methyl]-4,5-dihydro-1H-1,2,4-triazole-5-thione
• AKOS034449646
• EN300-09369
• 790263-60-4
• 4-benzyl-5-[(pyrrolidin-1-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 4-benzyl-3-(pyrrolidin-1-ylmethyl)-1H-1,2,4-triazole-5-thione
• 4-Benzyl-5-(pyrrolidin-1-yl)methyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C14H18N4S/c19-14-16-15-13(11-17-8-4-5-9-17)18(14)10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,16,19)
• InChI Key： LRTNQGMAKSZKTG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2CCCC2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 274.12521776Da
• Monoisotopic Mass: 274.12521776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63Ų

4-Benzyl-5-(pyrrolidin-1-yl)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Benzyl-5-(pyrrolidin-1-yl)methyl-4H-1,2,4-triazole-3-thiol

4-Benzyl-5-(pyrrolidin-1-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No: 790263-60-4)

4-Benzyl is a structural component that contributes to the aromatic stability of the molecule, while the pyrrolidin group introduces a cyclic amine functionality. The methyl group attached to the pyrrolidine ring adds a small alkyl substituent, which may influence the molecule's solubility and reactivity. The core of the molecule is the 1,2,4-triazole ring system, which is a heterocyclic structure known for its versatility in various chemical reactions. The presence of a thiol group (-SH) at position 3 imparts nucleophilic properties and enhances the molecule's ability to participate in thiol-based reactions.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution and cyclization reactions. Recent studies have explored the use of microwave-assisted synthesis to improve reaction efficiency and yield. For instance, researchers have reported successful syntheses using microwave irradiation in polar aprotic solvents such as DMF or DMSO. This approach not only accelerates reaction times but also enhances product purity by minimizing side reactions.

The chemical properties of this compound are largely influenced by its functional groups. The thiol group makes it a good candidate for thiolation reactions, while the triazole ring can undergo various transformations such as alkylation and acylation. Recent research has highlighted its potential as a building block in medicinal chemistry due to its ability to form stable conjugates with other bioactive molecules.

In terms of applications, this compound has shown promise in several fields. In pharmaceuticals, it has been investigated as a potential precursor for drug delivery systems due to its ability to form stable metal complexes with transition metals like copper and zinc. In materials science, its thiol group enables it to act as a ligand in the synthesis of nanoparticles with tailored optical and magnetic properties.

The latest studies have also explored its role in catalysis. For example, it has been used as an organocatalyst in asymmetric synthesis reactions, demonstrating high enantioselectivity in certain cases. This opens up new avenues for its application in green chemistry and sustainable chemical processes.

In conclusion, 4-Benzyl-5-(pyrrolidin-1-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No: 790263-60-4) is a versatile compound with diverse functional groups that make it suitable for various applications across different fields of chemistry. Its synthesis can be optimized using modern techniques like microwave-assisted synthesis, and ongoing research continues to uncover new potential uses for this intriguing molecule.